Cas no 97925-43-4 (4-bromo-1,2-oxazole)

4-bromo-1,2-oxazole Properties

Names and Identifiers

• 4-Bromoisoxazole
• 4-BORMOISOXAZOLE
• 4-bromo-1,2-oxazole
• 4-Bromoisoxazole (ACI)
• 4-Bromo-isoxazole

• MDL： MFCD02179569
• InChIKey： IRDVIGFQMLUJAM-UHFFFAOYSA-N
• Inchi： 1S/C3H2BrNO/c4-3-1-5-6-2-3/h1-2H
• SMILES： BrC1=CON=C1

Computed Properties

• Exact Mass: 146.93200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 6
• Complexity: 50.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.43710
• PSA: 26.03000
• Boiling Point: 182.7°C at 760 mmHg
• Melting Point: 38-43 °C
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  

4-bromo-1,2-oxazole Security Information

• Symbol: GHS07
• WGK Germany：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Storage Condition：2-8°C
• Risk Phrases： 22
• Signal Word：Warning

4-bromo-1,2-oxazole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%